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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chromium-54 (>4Cr), a rare, neutron-rich stable isotope of chromium, serves as a critical tracer
for understanding the violent stellar events that seeded our solar system with heavy elements.
Its non-uniform distribution within early solar system materials, as evidenced by isotopic
anomalies in meteorites, points to a specific and potent nucleosynthetic origin. This technical
guide delves into the core of 34Cr's creation, exploring the astrophysical environments, nuclear
pathways, and the sophisticated experimental techniques used to decipher its cosmic journey
from supernova explosions to its incorporation into planetary bodies.

The Primary Nucleosynthetic Site: Supernova
Explosions

The consensus among cosmochemists and astrophysicists is that the vast majority of >4Cr was
forged in the fiery cauldrons of supernovae. The extreme conditions of temperature, pressure,
and neutron density within these cataclysmic events are necessary to produce this neutron-rich
nuclide. While supernovae are the general source, specific types and processes contribute
differently to the >4Cr inventory.

1.1. Core-Collapse Supernovae (Type Il)

The leading candidate for 34Cr production is the core-collapse supernova (SNII), the explosive
death of a massive star (>8 solar masses). The primary mechanism is the weak s-process
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(slow neutron capture process) occurring in the pre-supernova massive star.

e Helium and Carbon Shell Burning: In the advanced stages of stellar evolution, specifically
during convective core helium-burning and shell carbon-burning, a flux of neutrons is
produced. The primary neutron source is the reaction 2Ne(a,n)>Mg.

o Neutron Capture: Seed nuclei, primarily from the iron peak, capture these neutrons in a slow
process. For >4Cr, the likely pathway involves neutron capture on lighter chromium or other
iron-peak isotopes.

o Ejection: The newly synthesized >4Cr, located in the O/Ne and O/C zones of the star, is then
violently ejected into the interstellar medium during the supernova explosion.

1.2. Type la Supernovae

While less emphasized than SNII for 34Cr, certain models of Type la supernovae (the
thermonuclear explosion of a white dwarf) may also contribute. Rare, high-density Type la
supernovae could create the necessary neutron-rich conditions during the explosive burning to
produce significant quantities of >#Cr and other neutron-rich isotopes.[1][2]

1.3. Electron-Capture Supernovae (ECSN)

A third potential source is the electron-capture supernova, which occurs in "super-AGB" stars at
the boundary between massive stars that undergo core collapse and lower-mass stars that
become white dwarfs. These events can produce low-entropy conditions that are also
conducive to the synthesis of neutron-rich isotopes like >4Cr.[2][3][4]

The following diagram illustrates the primary nucleosynthetic pathways leading to the formation
of Chromium-54 in different supernova environments.
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Primary nucleosynthetic pathways for Chromium-54.

Evidence from Presolar Grains and Meteorites

The most compelling evidence for the supernova origin of >#*Cr comes from the study of
presolar grains within primitive meteorites. These microscopic "stardust” grains condensed in
the outflows of ancient stars and were incorporated into the solar nebula, preserving the
isotopic signatures of their stellar nurseries.

2.1. Isotopic Anomalies in Meteorites

Bulk analyses of different meteorite classes reveal significant variations in the 34Cr/>2Cr ratio.
This heterogeneity indicates that the carrier of the >*Cr anomaly was not uniformly mixed in the
early solar system. Carbonaceous chondrites, which are considered more primitive, generally
show an excess of >#Cr compared to ordinary chondrites and terrestrial rocks.[5]

Table 1: Representative >*Cr Isotopic Compositions in Solar System Materials

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1248130?utm_src=pdf-body-img
https://www.benchchem.com/product/b1248130?utm_src=pdf-body
https://www.researchgate.net/publication/223544757_Contributors_to_chromium_isotope_variation_of_meteorites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

€54Cr (parts per 10,000

Material Class Sample deviation from terrestrial
standard)

Terrestrial Rocks Standard (NIST SRM 3112a) 0

Lunar Samples Various ~0

Ordinary Chondrites Various ~-0.4

Carbonaceous Chondrites Cl (e.g., Orgueil) ~+0.8t0 +1.6

Presolar Grains Spinel (in Orgueil) Up to ~ +570,000

Data compiled from multiple sources.[2][3][5]
2.2. The Carrier Phase: Supernova Nanoparticles

Through meticulous analytical techniques, scientists have identified the carrier of the extreme
>4Cr enrichments as nanometer-sized oxide grains, most commonly spinel (MgAl204), found
within the acid-resistant residues of primitive meteorites like the Orgueil carbonaceous
chondrite.[6][7] The isotopic composition of these grains, with >#Cr/>2Cr ratios up to 57 times
that of our solar system, can only be explained by a supernova origin.[2][3] The mineralogy of
these spinel grains is consistent with condensation in the oxygen-rich zones of a Type Il
supernova.[7]

Experimental Protocols for >4Cr Determination

The identification and isotopic characterization of >4Cr carriers require highly sensitive and
precise analytical techniques capable of measuring minute quantities of material, often on the
sub-micrometer scale.

3.1. Sample Preparation: Isolation of Presolar Grains

To concentrate the rare, >*Cr-rich presolar grains from the bulk meteorite matrix, a multi-step
chemical dissolution process is employed.

o Bulk Dissolution: A powdered meteorite sample is subjected to a series of strong acids (e.g.,
HF-HCI) to dissolve the dominant silicate and other acid-soluble phases.
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o Oxidative Digestion: Further treatment with oxidizing acids or reagents is used to remove
organic matter and other resistant phases.

» Residue Collection: The remaining acid-resistant residue, enriched in presolar grains like
spinel, diamond, and silicon carbide, is collected for analysis.

3.2. Mass Spectrometry for Isotopic Analysis

The isotopic composition of chromium in bulk samples and individual presolar grains is
determined using high-precision mass spectrometry.

o Thermal lonization Mass Spectrometry (TIMS) and Inductively Coupled Plasma Mass
Spectrometry (ICP-MS): These techniques are used for high-precision analysis of the
chromium isotopic composition of bulk meteorite samples and their leachates. They provide
the foundational data for identifying isotopic anomalies at a macroscopic level.

e Secondary lon Mass Spectrometry (SIMS) and NanoSIMS: These are the primary tools for
the in-situ isotopic analysis of individual presolar grains. A finely focused primary ion beam
(e.g., O~ or Cs™) is rastered across the sample, sputtering secondary ions from the surface.
These secondary ions are then accelerated into a mass spectrometer, which separates them
by their mass-to-charge ratio, allowing for the precise measurement of isotopic abundances
in grains as small as 50 nanometers.

The following diagram outlines the experimental workflow for the analysis of >4Cr in meteorites.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

Primitive Meteorite Sample (e.g., Orgueil)

Crushing and Powdering

Acid Leaching (HF, HCI, etc.)

Separation of Residue and Leachate

Liquid

Acid-Resistant Residue Leachate
(Enriched in Presolar Grains) (Bulk Meteorite Composition)

NanoSIMS Analysis TIMS or ICP-MS Analysis

Isotopic Data of Individual Grains Bulk Isotopic Composition
(e.g., €34Cr of Spinel) (e34Cr)

Click to download full resolution via product page

Experimental workflow for 54Cr analysis in meteorites.

Conclusion
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The nucleosynthetic origin of Chromium-54 is definitively linked to supernova explosions.
Evidence from extreme isotopic enrichments in presolar nanograins extracted from primitive
meteorites provides a direct line to these ancient stellar events. Specifically, the weak s-
process in the pre-explosive phases of massive stars (Type Il supernovae) is considered the
primary production channel, with potential contributions from Type la and electron-capture
supernovae. The study of >4Cr not only illuminates the specific nuclear processes occurring in
dying stars but also provides crucial insights into the heterogeneous nature of the early solar
nebula and the materials from which the planets were formed. The continued refinement of
analytical techniques will undoubtedly uncover further details about the journey of 34Cr and
other supernova-forged isotopes, enhancing our understanding of the galaxy's chemical
evolution and our own cosmic origins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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